Cas no 2172325-59-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid
- 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid
- EN300-1488889
- 2172325-59-4
-
- Inchi: 1S/C26H30N2O5/c1-17-10-13-26(14-11-17,24(30)31)28-23(29)12-15-27-25(32)33-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: SEDDPVCGNAQBMP-UHFFFAOYSA-N
- SMILES: OC(C1(CCC(C)CC1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1488889-0.05g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1488889-0.1g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1488889-0.25g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1488889-0.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1488889-1.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1488889-2.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1488889-5.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1488889-10.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1488889-50mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 50mg |
$707.0 | 2023-09-28 | ||
| Enamine | EN300-1488889-100mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylcyclohexane-1-carboxylic acid |
2172325-59-4 | 100mg |
$741.0 | 2023-09-28 |
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid
Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid (CAS No. 2172325-59-4)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid (CAS No. 2172325-59-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Proline derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the cyclohexane ring, make it a valuable building block for the development of novel therapeutic agents.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature side reactions. The presence of this group in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reaction sequence. This is particularly important in the synthesis of complex peptides and proteins, where maintaining the integrity of the amino acid sequence is crucial.
The cyclohexane ring in this compound provides additional steric and electronic properties that can influence the conformation and reactivity of the molecule. The presence of a methyl group at the 4-position further modulates these properties, making this compound a versatile starting material for a wide range of synthetic transformations. Recent studies have shown that cyclohexane-based derivatives can exhibit enhanced stability and bioavailability, which are critical factors in drug design and development.
In the context of pharmaceutical research, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid has been explored for its potential applications in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use as a precursor for synthesizing small molecules with anti-inflammatory properties. These molecules were found to effectively inhibit key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents for conditions such as arthritis and inflammatory bowel disease.
Another area of interest is the use of this compound in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The unique structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid makes it an ideal candidate for prodrug design, as it can be modified to enhance solubility, stability, and targeted delivery. This approach has shown promise in improving the pharmacokinetic properties of drugs, leading to better therapeutic outcomes with reduced side effects.
The synthetic versatility of this compound has also been leveraged in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead candidates with desired biological activities. By using 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid as a core building block, researchers can generate diverse chemical libraries that can be screened for a wide range of biological targets. This has led to the discovery of novel compounds with potential applications in cancer therapy, neurodegenerative diseases, and infectious diseases.
In addition to its synthetic utility, this compound has been studied for its potential as a biomarker or imaging agent. The Fmoc group can be modified with various functional groups that allow for conjugation with fluorescent or radioactive labels. This makes it possible to track the distribution and metabolism of the compound within living systems, providing valuable insights into its pharmacological behavior. Such applications have significant implications for drug discovery and personalized medicine.
The safety profile of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid has also been evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid (CAS No. 2172325-59-4) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to explore new avenues for its use, highlighting its significance in advancing drug discovery and development.
2172325-59-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylcyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)